Cas no 849465-12-9 ((2R)-2-{[2-(Methylsulfanyl)phenoxy]methyl}oxirane)

• Product Name: (2R)-2-{[2-(Methylsulfanyl)phenoxy]methyl}oxirane
• CAS No: 849465-12-9
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 2851834
• PubChem ID: 71406626
• Update Time: 2025-04-21

(2R)-2-{[2-(Methylsulfanyl)phenoxy]methyl}oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, [[2-(methylthio)phenoxy]methyl]-, (2R)-
• DTXSID30827227
• 849465-12-9
• (2R)-2-{[2-(Methylsulfanyl)phenoxy]methyl}oxirane

• Inchi： 1S/C10H12O2S/c1-13-10-5-3-2-4-9(10)12-7-8-6-11-8/h2-5,8H,6-7H2,1H3/t8-/m1/s1
• InChI Key： BVPTWWOAYRPTPY-MRVPVSSYSA-N
• SMILES： S(C)C1C=CC=CC=1OC[C@H]1CO1

Computed Properties

• Exact Mass: 196.05580079Da
• Monoisotopic Mass: 196.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.1Ų